Cas no 2679937-45-0 ((2R,3S)-2-hydroxy-3-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2R,3S)-2-hydroxy-3-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2679937-45-0
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 5645768
• PubChem ID: 165907626
• Update Time: 2025-06-13

(2R,3S)-2-hydroxy-3-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-2-hydroxy-3-phenyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28282064
• 2679937-45-0
• (2R,3S)-2-hydroxy-3-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C13H15NO5/c1-2-8-19-13(18)14-10(11(15)12(16)17)9-6-4-3-5-7-9/h2-7,10-11,15H,1,8H2,(H,14,18)(H,16,17)/t10-,11+/m0/s1
• InChI Key： LWSGSKLZIAZEJE-WDEREUQCSA-N
• SMILES： O[C@@H](C(=O)O)[C@H](C1C=CC=CC=1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.9Ų

Additional information on (2R,3S)-2-hydroxy-3-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Comprehensive Overview of (2R,3S)-2-hydroxy-3-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679937-45-0)

The compound (2R,3S)-2-hydroxy-3-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679937-45-0) is a chiral amino acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a phenyl group and a prop-2-en-1-yloxy carbonylamino moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its role in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders.

In the context of current trends, researchers are increasingly interested in chiral building blocks like this compound due to their applications in asymmetric synthesis. The demand for enantiomerically pure compounds has surged, driven by the need for safer and more effective therapeutics. This aligns with the growing focus on green chemistry and sustainable manufacturing processes, where such intermediates play a pivotal role.

The hydroxy and carbonylamino functional groups in (2R,3S)-2-hydroxy-3-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid contribute to its reactivity, enabling diverse chemical modifications. This versatility is particularly relevant in the development of peptide mimetics and small-molecule inhibitors, which are hot topics in drug design. For instance, its structural features are analogous to those found in protease inhibitors, a class of compounds widely explored for antiviral and anticancer therapies.

From a technical perspective, the synthesis of this compound often involves stereoselective reactions to ensure the correct configuration at the 2R,3S positions. Advanced techniques such as HPLC and NMR spectroscopy are employed to confirm its purity and stereochemistry. These methods are frequently searched by chemists and quality control professionals, reflecting the compound's importance in high-precision applications.

Another area of interest is the compound's potential in bioconjugation strategies. Its allyloxy carbonyl group can serve as a protective moiety or a handle for further functionalization, making it useful in prodrug development. This aligns with the rising popularity of targeted drug delivery systems, a topic frequently queried in academic and industrial research circles.

In summary, (2R,3S)-2-hydroxy-3-phenyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679937-45-0) is a multifaceted compound with broad applicability in modern chemistry and pharmacology. Its relevance to asymmetric synthesis, drug discovery, and bioconjugation underscores its value as a research tool. As the scientific community continues to explore innovative therapeutic approaches, this compound is poised to remain a key player in the field.